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Compound of Interest

Compound Name: Octyl butyrate

Cat. No.: B087054

L  Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides comprehensive, step-

by-step guidance for the safe use of Octyl butyrate, covering personal protective equipment

(PPE), handling procedures, and disposal plans.

Physical and Chemical Safety Data

A clear understanding of a chemical's properties is the foundation of its safe handling. The

following table summarizes key quantitative data for Octyl butyrate.

Property Value

CAS Number 110-39-4

Molecular Formula C12H2402

Molecular Weight 200.32 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 224 °C [ 435.2 °F[1]

Flash Point >93.3 °C (> 200.0 °F) (Closed Cup)[2]
Density 0.862 g/mL at 25 °CJ[3]

Solubility Insoluble in water; soluble in organic solvents

like ethanol and ether.[4]
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Personal Protective Equipment (PPE)

The consistent and correct use of PPE is the most critical line of defense against chemical
exposure.

o Eye and Face Protection: Chemical safety goggles are mandatory to protect against
splashes.[5] For procedures with a higher risk of splashing, a face shield should also be

worn.
¢ Skin Protection:

o Gloves: Wear compatible chemical-resistant gloves.[5] Butyl rubber gloves are
recommended for handling esters. Nitrile gloves can also be used but may offer less
resistance to prolonged contact.[6] Always inspect gloves for any signs of degradation
before use and replace them immediately if they become contaminated.

o Lab Coat: A standard laboratory coat should be worn to protect street clothing. For tasks
with a higher splash potential, a chemical-resistant apron over the lab coat is advised.

» Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not typically required.[7] However, if vapors or aerosols are generated, a
NIOSH-approved respirator should be used.[8]

Experimental Protocol: Safe Handling of Octyl
Butyrate

Adherence to a standardized protocol minimizes risks and ensures procedural consistency.

1. Preparation:

e Ensure a safety data sheet (SDS) for Octyl butyrate is readily accessible.

 Verify that a functioning eyewash station and safety shower are unobstructed and within a
10-second travel distance.

e Work in a well-ventilated area, preferably within a chemical fume hood, especially when
heating or agitating the substance.[1]

o Assemble all necessary equipment and materials before handling the chemical.
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2. Handling:

e Don the appropriate PPE as outlined above.

* When transferring Octyl butyrate, do so carefully to avoid splashing. Use a funnel for
transfers into containers with narrow openings.

o Keep containers of Octyl butyrate closed when not in use to minimize the release of vapors.

[1]

¢ Avoid direct contact with the skin, eyes, and clothing.[1]

e Ground and bond containers and receiving equipment when transferring large quantities to
prevent static discharge.[9]

3. In Case of a Spill:

» For small spills, absorb the material with an inert absorbent such as vermiculite, dry sand, or
earth.[2]

» Place the absorbent material into a suitable, labeled container for disposal.[2]

e Clean the spill area thoroughly.

» For large spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

o Waste Collection: Collect waste Octyl butyrate and any contaminated materials (e.g.,
absorbent pads, gloves) in a clearly labeled, sealed container.

o Waste Characterization: Although Octyl butyrate is not classified as a hazardous substance
by OSHA, it should be treated as chemical waste.[1]

» Disposal Method: Dispose of the waste in accordance with all federal, state, and local
environmental regulations.[5] Contact your institution's environmental health and safety
(EHS) department for specific disposal procedures. Do not pour Octyl butyrate down the
drain.

Workflow for Safe Handling of Octyl Butyrate

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b087054?utm_src=pdf-body
https://www.benchchem.com/product/b087054?utm_src=pdf-body
https://www.juniata.edu/offices/environmental-safety/lab-safety/chemical-hygiene-plan/lab-procedures.php
https://www.juniata.edu/offices/environmental-safety/lab-safety/chemical-hygiene-plan/lab-procedures.php
https://blog.idrenvironmental.com/how-to-dispose-non-hazardous-waste
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/product/b087054?utm_src=pdf-body
https://www.benchchem.com/product/b087054?utm_src=pdf-body
https://www.juniata.edu/offices/environmental-safety/lab-safety/chemical-hygiene-plan/lab-procedures.php
https://lsu.edu/ehs/safety/training/sop_files/handlingchemicals.pdf
https://www.benchchem.com/product/b087054?utm_src=pdf-body
https://www.benchchem.com/product/b087054?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Workflow for Safe Handling of Octyl Butyrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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